Cas no 30469-22-8 (()-(1α,2β,5α)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one)
30469-22-8 structure
Product Name:()-(1α,2β,5α)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
CAS No:30469-22-8
MF:C10H16O
MW:152.233443260193
CID:1443206
Update Time:2024-08-15
()-(1α,2β,5α)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one Chemical and Physical Properties
Names and Identifiers
-
- (1Α,2Β,5Α)-2,6,6-TRIMETHYLBICYCLO[3.1.1]HEPTAN-3-ONE
- ()-(1α
- ,2β
- ,5α
- EINECS 250-212-4
- cis- Pinocamphone
- (1)-(1alpha,2beta,5alpha)-2,6,6-Trimethylbicyclo(3.1.1)heptan-3-one
- Bicyclo(3.1.1)heptan-3-one, 2,6,6-trimethyl-, (1R,2R,5S)-rel-
- Einecs 239-394-6
- ()-(1α,2β,5α)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
- ()-(1α,2β,5α)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
-
- Inchi: 1S/C10H16O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h6-8H,4-5H2,1-3H3/t6-,7+,8-/m0/s1
- InChI Key: MQPHVIPKLRXGDJ-RNJXMRFFSA-N
- SMILES: [C@]12([H])C[C@]([H])(C1(C)C)[C@H](C)C(=O)C2
Computed Properties
- Exact Mass: 152.12
- Monoisotopic Mass: 152.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Density: 0.95
- Boiling Point: 212°Cat760mmHg
- Flash Point: 72.8°C
- Refractive Index: 1.467
()-(1α,2β,5α)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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